8-Chloro-6-(2-chlorophenyl)-1-(cyclohexylsulfanylmethyl)-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine
8-Chloro-6-(2-chlorophenyl)-1-(cyclohexylsulfanylmethyl)-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine
Brand Name:
Vulcanchem
CAS No.:
85677-80-1
VCID:
VC0188605
InChI:
InChI=1S/C23H22Cl2N4S/c24-15-10-11-20-18(12-15)23(17-8-4-5-9-19(17)25)26-13-21-27-28-22(29(20)21)14-30-16-6-2-1-3-7-16/h4-5,8-12,16H,1-3,6-7,13-14H2
SMILES:
C1CCC(CC1)SCC2=NN=C3N2C4=C(C=C(C=C4)Cl)C(=NC3)C5=CC=CC=C5Cl
Molecular Formula:
C23H22Cl2N4S
Molecular Weight:
457.4 g/mol
8-Chloro-6-(2-chlorophenyl)-1-(cyclohexylsulfanylmethyl)-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine
CAS No.: 85677-80-1
Main Products
VCID: VC0188605
Molecular Formula: C23H22Cl2N4S
Molecular Weight: 457.4 g/mol
![8-Chloro-6-(2-chlorophenyl)-1-(cyclohexylsulfanylmethyl)-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine - 85677-80-1](/images/no_structure.jpg)
| CAS No. | 85677-80-1 |
|---|---|
| Product Name | 8-Chloro-6-(2-chlorophenyl)-1-(cyclohexylsulfanylmethyl)-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine |
| Molecular Formula | C23H22Cl2N4S |
| Molecular Weight | 457.4 g/mol |
| IUPAC Name | 8-chloro-6-(2-chlorophenyl)-1-(cyclohexylsulfanylmethyl)-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine |
| Standard InChI | InChI=1S/C23H22Cl2N4S/c24-15-10-11-20-18(12-15)23(17-8-4-5-9-19(17)25)26-13-21-27-28-22(29(20)21)14-30-16-6-2-1-3-7-16/h4-5,8-12,16H,1-3,6-7,13-14H2 |
| Standard InChIKey | LAJXTBDKKUXQQB-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)SCC2=NN=C3N2C4=C(C=C(C=C4)Cl)C(=NC3)C5=CC=CC=C5Cl |
| Canonical SMILES | C1CCC(CC1)SCC2=NN=C3N2C4=C(C=C(C=C4)Cl)C(=NC3)C5=CC=CC=C5Cl |
| PubChem Compound | 1716297 |
| Last Modified | Nov 11 2021 |
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